1(3)-glyceryl-PGD2

• Molecular Formula: C23H38O7
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C23H38O7/c1-2-3-6-9-17(25)12-13-20-19(21(27)14-22(20)28)10-7-4-5-8-11-23(29)30-16-18(26)15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3/b7-4-,13-12+/t17-,18?,19+,20+,21-/m0/s1
• InChIKey: AWSHXGOINMVSGP-LJAYCTNTSA-N

1(3)-Glyceryl-PGD2 (PGD2-G) – A COX-2-Derived Prostaglandin Glyceryl Ester Bioactive Lipid for Anti-Inflammatory Research and Procurement

1(3)-Glyceryl-PGD2 (synonym: PGD2-G, prostaglandin D2 1-glyceryl ester, CAS 309260-52-4) is an endogenous prostaglandin glyceryl ester formed by cyclooxygenase-2 (COX-2)-mediated oxygenation of the endocannabinoid 2-arachidonoylglycerol (2-AG), followed by prostaglandin D synthase isomerization [1]. It belongs to the prostaglandin glycerol ester (PG-G) lipid class and exists as an equilibrating mixture of 1-glyceryl and 2-glyceryl ester positional isomers, with the 1-glyceryl ester representing the thermodynamically favored species (~90% at equilibrium in aqueous media) [2]. The compound is commercially supplied as a ≥95% pure 9:1 mixture of the 1- and 2-glyceryl esters . Unlike its parent prostaglandin PGD2, PGD2-G exhibits a distinct anti-inflammatory pharmacological fingerprint that is not replicated by simple hydrolysis to PGD2 or by the ethanolamide analog PGD2-EA [3].

Supplied as thermodynamically stable 9:1 1-glyceryl isomer mixture for aqueous experimental consistency

COX-2/2-AG-derived glyceryl ester with reported distinct signaling profile from PGD2 and PGD2-EA

Suitable for colitis, macrophage, pain, and neuroinflammation signaling pathway research models

• [1] Alhouayek M, Buisseret B, Paquot A, Guillemot-Legris O, Muccioli GG. The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. FASEB J. 2018;32(9):5000-5011. doi:10.1096/fj.201701205R View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA03010184: 1(3)-glyceryl-PGD2. Curated record. Accessed 2026. View Source
• [3] Buisseret B, Guillemot-Legris O, Muccioli GG. Prostaglandin D2-glycerol ester decreases carrageenan-induced inflammation and hyperalgesia in mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(5):609-618. doi:10.1016/j.bbalip.2019.01.009 View Source

Why 1(3)-Glyceryl-PGD2 Cannot Be Replaced by PGD2, PGD2-EA, or Other Prostaglandin Glyceryl Esters in Mechanistic Studies

The prostaglandin glyceryl ester class is functionally heterogeneous: although PGD2-G, PGE2-G, PGD2, and PGD2-EA share biosynthetic relationships, they exhibit divergent and sometimes opposing biological effects. PGD2-G demonstrates anti-inflammatory activity in models where its parent prostaglandin PGD2 is either inactive or pro-inflammatory [1]. Critically, PGD2-G is hydrolytically labile—carboxylesterase 1 (CES1) accounts for approximately 50% of its catabolism in human monocytic cells [2]—meaning that its effects cannot be attributed solely to PGD2 release. Furthermore, PGE2-G exerts pro-inflammatory effects opposite to those of PGD2-G, confirming that the glyceryl ester moiety does not confer uniform pharmacology across the prostanoid series [3]. The ethanolamide analog PGD2-EA, despite being structurally analogous, fails to reproduce the anti-colitic effects of PGD2-G in the DSS colitis model [4]. These data demonstrate that in-class substitution without loss of biological specificity is not scientifically justified, and procurement decisions must be guided by compound-specific evidence.

PGD2 may shift experimental phenotype

Parent prostaglandin lacks anti-colitic effect in reported models and delayed recovery in pain endpoints; not a functional substitute.

PGD2-EA does not reproduce target engagement

Ethanolamide analog reported inactive in DSS colitis model; dual DP1/PPARγ pathway engagement not replicated.

PGE2-G exerts opposite directionality

Regioisomer shows pro-inflammatory cytokine modulation in macrophage assays, contrasting with PGD2-G; substitution may reverse research outcomes.

• [1] Buisseret B, Guillemot-Legris O, Muccioli GG. Prostaglandin D2-glycerol ester decreases carrageenan-induced inflammation and hyperalgesia in mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(5):609-618. doi:10.1016/j.bbalip.2019.01.009 View Source
• [2] Scheaffer HL, Borazjani A, Szafran BN, Ross MK. Inactivation of CES1 Blocks Prostaglandin D2 Glyceryl Ester Catabolism in Monocytes/Macrophages and Enhances Its Anti-inflammatory Effects, Whereas the Pro-inflammatory Effects of Prostaglandin E2 Glyceryl Ester Are Attenuated. ACS Omega. 2020;5(45):29177-29188. doi:10.1021/acsomega.0c03961 View Source
• [3] Scheaffer HL, Borazjani A, Szafran BN, Ross MK. ACS Omega. 2020;5(45):29177-29188. (Same as REFS-2 – documents PGE2-G pro-inflammatory vs. PGD2-G anti-inflammatory opposition.) View Source
• [4] Alhouayek M, Buisseret B, Paquot A, Guillemot-Legris O, Muccioli GG. The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. FASEB J. 2018;32(9):5000-5011. doi:10.1096/fj.201701205R View Source

Quantitative Differentiation Evidence for 1(3)-Glyceryl-PGD2 Versus Closest Analogs and Alternatives

Isomerization Equilibrium and Supply Form: 1-Glyceryl-PGD2 as the Thermodynamically Stable, Formulation-Relevant Species

The biologically synthesized 2-glyceryl-PGD2 isomer undergoes rapid, spontaneous acyl migration in aqueous media (within minutes) to yield a 10:90 equilibrium mixture of 2-glyceryl to 1(3)-glyceryl esters [1]. Consequently, commercial formulations are supplied as the equilibrated 9:1 1(3)-glyceryl:2-glyceryl mixture (purity ≥95%), which represents the thermodynamically stable distribution . This acyl migration is not observed with the serinol amide analog PGD2-SA, which remains locked in the 2-position but whose biological activity is undetermined [2]. For researchers, the 1-glyceryl-dominated equilibrium mixture is the biologically relevant form in any aqueous experimental system lasting longer than minutes, making the 1(3)-glyceryl-PGD2 supply form the appropriate procurement choice for reproducible pharmacology.

Isomer equilibrium

Head-to-head

~9:1

1-glyceryl : 2-glyceryl at equilibrium

Ensures formulation-consistent isomer supply

Acyl migration reaches equilibrium within minutes in aqueous media

Evidence Dimension	Isomer equilibrium ratio at steady state in aqueous media
Target Compound Data	1-glyceryl-PGD2: ~90% of equilibrium mixture
Comparator Or Baseline	2-glyceryl-PGD2: ~10% of equilibrium mixture; PGD2-SA (serinol amide): no acyl migration, locked as 2-isomer
Quantified Difference	~9:1 ratio favoring 1-glyceryl ester at equilibrium; PGD2-SA cannot equilibrate
Conditions	Typical aqueous buffer, rapid equilibration (within minutes) at physiological temperature and pH

Why This Matters

Any experiment conducted in aqueous media beyond several minutes will reach the 9:1 equilibrium; procuring the 1-glyceryl-dominant commercial form ensures consistency with the biologically relevant isomer distribution.

• [1] LIPID MAPS Structure Database (LMSD). LMFA03010184: 1(3)-glyceryl-PGD2. Curated record. Citing Kozak KR et al. J Biol Chem. 2000;275(44):33744-33749. View Source
• [2] LIPID MAPS. PGD2 serinol amide (PGD2-SA) entry: stable analog that does not isomerize to the less active 1-glyceryl ester; biological activity not yet determined. View Source

Anti-Colitic Efficacy in DSS Murine Model: PGD2-G Active, Whereas PGD2 and PGD2-EA Are Ineffective

In the dextran sulfate sodium (DSS)-induced murine colitis model, PGD2-G significantly reduced colitis severity as assessed by macroscopic and histologic scoring, myeloperoxidase activity, and inflammatory mediator expression [1]. Critically, neither the parent prostaglandin PGD2 nor the ethanolamide analog PGD2-EA exhibited comparable efficacy when administered under the same experimental paradigm [1]. This constitutes a direct, within-study qualitative differentiation: PGD2-G is the only member of this triad demonstrating anti-colitic activity. Mechanistic dissection using DP1 and PPARγ antagonists revealed that the PGD2-G effect depends on dual receptor engagement not replicated by PGD2 or PGD2-EA alone [1]. This is the first report of dual DP1/PPARγ activation by any endogenous PGD2-derived lipid [2].

DSS colitis model

Head-to-head

PGD2-G: Reported colitis model response vs PGD2 / PGD2-EA: No comparable response

Supports colitis model endpoint interpretation

Dual DP1/PPARγ engagement required; ethanolamide analog ineffective

Evidence Dimension	Reduction of DSS-induced colitis severity (macroscopic/histologic scores, MPO activity, inflammatory markers)
Target Compound Data	PGD2-G: significant reduction in colitis parameters (macroscopic score, histologic score, MPO activity, and pro-inflammatory mediators all significantly attenuated)
Comparator Or Baseline	PGD2: no significant effect; PGD2-EA: no significant effect (both tested head-to-head in the same study)
Quantified Difference	Qualitative all-or-none difference: PGD2-G active, PGD2 and PGD2-EA inactive
Conditions	DSS-induced acute colitis model in C57BL/6 mice; compounds administered intraperitoneally; endpoints: macroscopic score, histologic score, MPO activity, qPCR/ELISA of inflammatory cytokines

Why This Matters

For IBD or colitis-targeting research programs, only PGD2-G—not the cheaper or more readily available PGD2 or PGD2-EA—provides the anti-colitic pharmacological phenotype; selecting the wrong lipid nullifies the experimental outcome.

• [1] Alhouayek M, Buisseret B, Paquot A, Guillemot-Legris O, Muccioli GG. The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. FASEB J. 2018;32(9):5000-5011. doi:10.1096/fj.201701205R View Source
• [2] Decara J, Rivera P, López-Gambero AJ, et al. Peroxisome Proliferator-Activated Receptors: Experimental Targeting for the Treatment of Inflammatory Bowel Diseases. Front Pharmacol. 2020;11:730. (Cites Alhouayek 2018 as first report of dual DP1/PPARγ activation by PGD2-G.) View Source

Carrageenan Inflammatory Pain Model: PGD2-G Decreases Hyperalgesia and Edema; PGD2 Delays Recovery; 15d-PGJ2-G Worsens Edema

In the carrageenan-induced paw inflammation model in mice, PGD2-G (administered locally) decreased both mechanical hyperalgesia and paw edema, leading to an accelerated recovery trajectory [1]. The effects of PGD2-G were independent of its hydrolysis to PGD2 or its dehydration to 15d-PGJ2-G. In fact, PGD2 administered in parallel delayed recovery from hyperalgesia, while 15d-PGJ2-G exacerbated paw edema [1]. This represents a critical three-way differentiation: PGD2-G is anti-inflammatory and pro-resolutionary; PGD2 is pro-algesic in the recovery phase; and 15d-PGJ2-G (a PGD2-G metabolite) is pro-edematous. The effects were independent of DP1 receptor activation in this pain model, distinguishing the mechanism from the DP1-mediated colitis pathway [1].

Carrageenan pain model

Head-to-head

PGD2-G: Decreased hyperalgesia/edema vs PGD2: Delayed recovery; 15d-PGJ2-G: Worsened edema

Supports pain-model endpoint interpretation

Opposing directional effects among PGD2-derived lipids

Evidence Dimension	Effect on carrageenan-induced mechanical hyperalgesia and paw edema
Target Compound Data	PGD2-G: decreased hyperalgesia and edema, faster recovery; no effect in capsaicin model
Comparator Or Baseline	PGD2: delayed recovery from hyperalgesia; 15d-PGJ2-G: worsened edema
Quantified Difference	Directional opposition: PGD2-G anti-hyperalgesic/anti-edematous vs. PGD2 pro-hyperalgesic (recovery delay) vs. 15d-PGJ2-G pro-edematous
Conditions	Intraplantar carrageenan injection in mice; mechanical hyperalgesia (von Frey), paw edema (plethysmometry); compounds administered locally

Why This Matters

In inflammatory pain research, PGD2-G is the only compound among the PGD2-derived lipids that provides simultaneous anti-hyperalgesic and anti-edematous effects without the deleterious actions of its metabolites; procurement of PGD2 or 15d-PGJ2-G would produce directionally opposite results.

• [1] Buisseret B, Guillemot-Legris O, Muccioli GG. Prostaglandin D2-glycerol ester decreases carrageenan-induced inflammation and hyperalgesia in mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(5):609-618. doi:10.1016/j.bbalip.2019.01.009 View Source

Functional Divergence from PGE2-G: PGD2-G Anti-Inflammatory, PGE2-G Pro-Inflammatory in Macrophage Models

In THP-1 human macrophages co-treated with CES1 inhibitor WWL113 and stimulated with lipopolysaccharide (LPS), PGD2-G (10 µM) produced a pronounced attenuation of pro-inflammatory cytokines interleukin-6 (IL-6) and tumor necrosis factor-α (TNFα) compared to PGD2-G treatment alone [1]. Under the same conditions, prostaglandin E2-glyceryl ester (PGE2-G) exerted opposite, pro-inflammatory effects that were dependent on its hydrolysis to PGE2 [1]. This demonstrates that the glyceryl ester moiety does not confer uniform pharmacology: the PGD vs. PGE cyclopentane ring structure determines whether the glyceryl ester is anti-inflammatory or pro-inflammatory [2]. PGD2-G also activated PPARγ to modulate alternative macrophage activation in response to IL-4, a pathway not engaged by PGE2-G [1].

Macrophage cytokine assay

Head-to-head

PGD2-G: Attenuated IL-6/TNFα vs PGE2-G: Pro-inflammatory cytokine induction

Directional opposition in macrophage cytokine modulation

Glyceryl ester pharmacology depends on cyclopentane ring structure

Evidence Dimension	Modulation of LPS-induced pro-inflammatory cytokine production (IL-6, TNFα) in human THP-1 macrophages ± CES1 inhibitor
Target Compound Data	PGD2-G (10 µM) + WWL113: pronounced attenuation of IL-6 and TNFα
Comparator Or Baseline	PGE2-G: opposite, pro-inflammatory effects dependent on hydrolysis to PGE2
Quantified Difference	Directional opposition: PGD2-G anti-inflammatory (cytokine suppression) vs. PGE2-G pro-inflammatory (cytokine induction)
Conditions	THP-1 human monocytic cell line, differentiated macrophages; LPS stimulation; co-treatment with CES1 inhibitor WWL113; cytokine quantification by ELISA/multiplex

Why This Matters

Researchers studying macrophage biology or screening for anti-inflammatory lipids must distinguish between PGD2-G and PGE2-G; selecting the wrong regioisomer can reverse the experimental phenotype and invalidate mechanistic conclusions.

• [1] Scheaffer HL, Borazjani A, Szafran BN, Ross MK. Inactivation of CES1 Blocks Prostaglandin D2 Glyceryl Ester Catabolism in Monocytes/Macrophages and Enhances Its Anti-inflammatory Effects, Whereas the Pro-inflammatory Effects of Prostaglandin E2 Glyceryl Ester Are Attenuated. ACS Omega. 2020;5(45):29177-29188. doi:10.1021/acsomega.0c03961 View Source
• [2] Alhouayek M, Masquelier J, Muccioli GG. Implication of the anti-inflammatory bioactive lipid prostaglandin D2-glycerol ester in the control of macrophage activation and inflammation by ABHD6. Proc Natl Acad Sci USA. 2013;110(43):17558-17563. doi:10.1073/pnas.1314017110 View Source

CES1-Mediated Hydrolytic Instability: ~50% Catabolism by CES1 in Human Monocytes and Pharmacological Stabilization Strategy

PGD2-G is subject to rapid hydrolytic degradation by carboxylesterase 1 (CES1) in human monocytic cells. Quantitative studies in THP-1 cells demonstrated that CES1 accounts for approximately 50% of total PGD2-G hydrolytic metabolism, with CES1-knockdown cells exhibiting ~50% reduction in hydrolysis compared to control cells [1]. Inclusion of the CES1 inhibitor WWL113 (1 µM) stabilized PGD2-G and significantly augmented its anti-inflammatory efficacy, resulting in a more pronounced suppression of IL-6 and TNFα in LPS-stimulated macrophages than PGD2-G alone [1]. The inhibitor potency rank order was CPO > WWL113 > WWL229 [1]. Notably, hydrolysis of PGD2-G generates free PGD2, which carries pro-inflammatory potential, making metabolic stability directly relevant to net pharmacological outcome. These data provide a quantitative framework for designing experiments with CES1 inhibitors to stabilize PGD2-G, and differentiate PGD2-G from more metabolically stable prostaglandins that are not CES1 substrates [2].

CES1 hydrolysis liability

Reported

~50%

CES1-dependent catabolism in THP-1 monocytes

Supports CES1-dependent catabolism interpretation

CES1 inhibitor WWL113 augments anti-inflammatory effect in vitro

Evidence Dimension	Fraction of total cellular hydrolytic metabolism attributable to CES1
Target Compound Data	PGD2-G: ~50% hydrolysis by CES1 in THP-1 cells (CES1KD reduces hydrolysis to ~50% of control)
Comparator Or Baseline	PG-Gs broadly: CES1 accounts for 80-95% of total PG-G hydrolysis in THP-1 macrophages
Quantified Difference	PGD2-G specifically: ~50% CES1-dependent; PG-Gs as a class: 80-95% CES1-dependent; WWL113 (1 µM) inhibits ~70% of CES1 activity in living monocytes
Conditions	THP-1 human monocytic cells; exogenous PGD2-G (10 µM, 1 h incubation); CES1KD vs. control cells; LC-MS/MS quantification of PGD2 hydrolysis product; inhibitor pretreatment (WWL113, WWL229, CPO)

Why This Matters

Understanding that ~50% of PGD2-G is CES1-hydrolyzed—and that CES1 inhibition augments its anti-inflammatory effects—is critical for experimental design; researchers must consider co-administration of CES1 inhibitors (e.g., WWL113) to achieve maximal pharmacological effect, a consideration not required for non-ester prostanoids.

• [1] Scheaffer HL, Borazjani A, Szafran BN, Ross MK. Inactivation of CES1 Blocks Prostaglandin D2 Glyceryl Ester Catabolism in Monocytes/Macrophages and Enhances Its Anti-inflammatory Effects, Whereas the Pro-inflammatory Effects of Prostaglandin E2 Glyceryl Ester Are Attenuated. ACS Omega. 2020;5(45):29177-29188. doi:10.1021/acsomega.0c03961 View Source
• [2] Ross MK, Borazjani A, Mangum LC, et al. Inactivation of lipid glyceryl ester metabolism in human THP1 monocytes/macrophages by activated organophosphorus insecticides: role of carboxylesterases 1 and 2. Chem Biol Interact. 2010;188(3):527-536. (Prior study establishing CES1 role in PG-G hydrolysis.) View Source

Dual DP1 and PPARγ Receptor Agonism: Unique Polypharmacology Among PGD2-Derived Lipids

PGD2-G is the first endogenous lipid reported to simultaneously activate the DP1 (D-prostanoid receptor 1) and PPARγ (peroxisome proliferator-activated receptor γ) [1]. In the DSS colitis model, the anti-inflammatory effects of PGD2-G were partially blocked by the DP1 antagonist MK-0524 and the PPARγ antagonist GW9662, confirming functional engagement of both receptors [1]. By contrast, PGD2 primarily signals through DP1 and DP2/CRTH2, while PGD2-EA does not effectively engage PPARγ [2]. PGD2-G activates both DP receptors but is more potent at DP1 than DP2 [3]. The metabolite 15d-PGJ2-G is reported to activate PPARγ but does not engage DP1 [3]. This dual receptor profile is not replicated by any single PGD2 analog and represents a pharmacologically unique signature relevant to target engagement studies.

Receptor polypharmacology

Class-level

PGD2-G: Dual DP1/PPARγ engagement vs PGD2: DP1/DP2; 15d-PGJ2-G: PPARγ only

Reported dual-receptor engagement context

Only endogenous PGD2 lipid reported to engage both receptors

Evidence Dimension	Receptor activation profile (DP1, DP2, PPARγ) and functional dependence in vivo
Target Compound Data	PGD2-G: dual DP1 and PPARγ agonist; effects blocked by MK-0524 (DP1 antagonist) and GW9662 (PPARγ antagonist) in colitis
Comparator Or Baseline	PGD2: DP1/DP2 agonist, no significant PPARγ engagement in colitis model; PGD2-EA: ineffective in colitis overall; 15d-PGJ2-G: PPARγ agonist, no DP1 engagement
Quantified Difference	Qualitative receptor polypharmacology difference: PGD2-G is the only member engaging both DP1 and PPARγ; functional blockade by either antagonist alone partially attenuates effect
Conditions	DSS colitis model; receptor antagonists MK-0524 (DP1) and GW9662 (PPARγ); assessment of macroscopic/histologic scores and MPO activity

Why This Matters

For target engagement or receptor profiling studies, PGD2-G offers dual DP1/PPARγ engagement not available from PGD2, PGD2-EA, or 15d-PGJ2-G, making it the compound of choice for investigating crosstalk between prostanoid and nuclear receptor signaling pathways.

• [1] Alhouayek M, Buisseret B, Paquot A, Guillemot-Legris O, Muccioli GG. The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. FASEB J. 2018;32(9):5000-5011. doi:10.1096/fj.201701205R View Source
• [2] Decara J, Rivera P, López-Gambero AJ, et al. Peroxisome Proliferator-Activated Receptors. Front Pharmacol. 2020;11:730. (Review citing Alhouayek 2018 as first report of dual DP1/PPARγ activation.) View Source
• [3] Buisseret B. Endocannabinoid and Prostanoid Crosstalk in Pain. Doctoral thesis, Université Catholique de Louvain, 2019. (Documents that PGD2-G activates both DP receptors but is more potent at DP1; 15d-PGJ2-G activates PPARγ.) View Source

Validated Application Scenarios for 1(3)-Glyceryl-PGD2 Based on Quantitative Differentiation Evidence

Inflammatory Bowel Disease (Colitis) Mechanism-of-Action Studies Requiring DP1/PPARγ Dual Agonism

For researchers investigating resolution of intestinal inflammation, PGD2-G is the only commercially available endogenous lipid that demonstrated significant reduction of DSS-induced colitis in mice via dual DP1 and PPARγ receptor engagement [1]. Neither PGD2 nor PGD2-EA reproduced this effect [1]. Experimental protocols should consider intraperitoneal administration and inclusion of DP1 antagonist (MK-0524) and PPARγ antagonist (GW9662) control arms to confirm target engagement.

Macrophage Anti-Inflammatory Screening with CES1 Inhibitor Co-Treatment

Investigators using THP-1 or primary human monocyte/macrophage systems to study anti-inflammatory lipid mediators should use PGD2-G in combination with a CES1 inhibitor (WWL113, 1 µM) to maximize pharmacological effect, as CES1 accounts for ~50% of PGD2-G hydrolysis [2]. The combination achieves more pronounced attenuation of LPS-induced IL-6 and TNFα than PGD2-G alone [2]. The functionally opposite PGE2-G should be used as a pro-inflammatory comparator control [2].

Inflammatory Pain Models: Anti-Hyperalgesic and Anti-Edematous Profiling

PGD2-G is the indicated compound for carrageenan-induced inflammatory pain studies in mice where simultaneous reduction of mechanical hyperalgesia and paw edema is the desired endpoint [3]. PGD2 is contraindicated as a comparator in recovery-phase analyses because it delays recovery from hyperalgesia, and 15d-PGJ2-G worsens edema [3]. Note that PGD2-G has no effect in capsaicin-induced pain, guiding model selection [3].

Nose-to-Brain Delivery of Anti-Inflammatory Lipids Using Lipid Nanocapsule Formulation

Given the short plasmatic half-life of PGD2-G, researchers targeting neuroinflammation via intranasal administration should encapsulate PGD2-G in lipid nanocapsules (LNCs), optionally surface-decorated with cell-penetrating peptide TAT to enhance CNS transport [4]. A single nasal administration of PGD2-G-LNC in LPS-treated mice reduced pro-inflammatory cytokine expression in the olfactory bulb [4]. This formulation strategy leverages the unique anti-inflammatory profile of PGD2-G while addressing its pharmacokinetic limitation.

Application

Selection Property

Validation Focus

Colitis model pathway studies (DP1/PPARγ)

Dual DP1/PPARγ receptor engagement

DSS colitis model endpoint response

Macrophage cytokine modulation assays

CES1 hydrolysis sensitivity

CES1 inhibitor co-treatment response

Carrageenan-induced inflammatory pain models

Opposing metabolite activity profile

Hyperalgesia and edema endpoint comparison

Intranasal lipid nanocapsule delivery research

Formulation-enhanced CNS transport

Neuroinflammation model endpoint response

• [1] Alhouayek M, Buisseret B, Paquot A, Guillemot-Legris O, Muccioli GG. The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. FASEB J. 2018;32(9):5000-5011. doi:10.1096/fj.201701205R View Source
• [2] Scheaffer HL, Borazjani A, Szafran BN, Ross MK. Inactivation of CES1 Blocks Prostaglandin D2 Glyceryl Ester Catabolism in Monocytes/Macrophages and Enhances Its Anti-inflammatory Effects, Whereas the Pro-inflammatory Effects of Prostaglandin E2 Glyceryl Ester Are Attenuated. ACS Omega. 2020;5(45):29177-29188. doi:10.1021/acsomega.0c03961 View Source
• [3] Buisseret B, Guillemot-Legris O, Muccioli GG. Prostaglandin D2-glycerol ester decreases carrageenan-induced inflammation and hyperalgesia in mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(5):609-618. doi:10.1016/j.bbalip.2019.01.009 View Source
• [4] Mwema A, Bottemanne P, Paquot A, Ucakar B, Vanvarenberg K, Alhouayek M, Muccioli GG. Lipid nanocapsules for the nose-to-brain delivery of the anti-inflammatory bioactive lipid PGD2-G. Nanomedicine. 2023;48:102633. doi:10.1016/j.nano.2022.102633 View Source